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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622465 Get Quote

In-Depth Technical Guide: CY5.5-COOH Chloride
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the solubility and handling of

CY5.5-COOH chloride, a near-infrared fluorescent dye crucial for a variety of applications in

research and drug development.

Core Topic: Solubility of CY5.5-COOH Chloride
CY5.5-COOH chloride is a fluorescent dye characterized by its carboxylic acid group, making

it suitable for bioconjugation. Its solubility is a critical factor for its application in labeling and

imaging studies.

Data Presentation: Quantitative Solubility
The solubility of CY5.5-COOH chloride is highly dependent on the solvent system. While it

exhibits excellent solubility in organic solvents, its aqueous solubility is limited.
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Solvent System Reported Solubility
Molar
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)

Highly Soluble (at

least 10 mM)
≥ 10 mM

Commonly used as a

stock solution solvent.

A concentration of 10

mM in DMSO is

commercially

available.

Aqueous Buffer ≥ 1.25 mg/mL 2.14 mM

This solubility was

achieved in a specific

buffer system

containing 10%

DMSO, 40% PEG300,

5% Tween-80, and

45% Saline.[1]

Water Practically Insoluble < 0.001 mM

Direct dissolution in

pure water is not

recommended due to

the dye's hydrophobic

nature.

Note: The non-sulfonated nature of CY5.5-COOH chloride contributes to its lower aqueous

solubility compared to its sulfonated counterparts.[2][3] For applications in aqueous

environments, the use of organic co-solvents is essential to prevent precipitation and ensure

efficient labeling.[2][3]

Experimental Protocols
Detailed methodologies are crucial for the successful application of CY5.5-COOH chloride in

experimental settings.

Protocol 1: Preparation of a CY5.5-COOH Chloride Stock
Solution in DMSO
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This protocol outlines the steps for preparing a concentrated stock solution of CY5.5-COOH
chloride in DMSO, which can be stored for later use.

Materials:

CY5.5-COOH chloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Microcentrifuge tubes

Procedure:

Bring the vial of CY5.5-COOH chloride powder to room temperature before opening to

prevent moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired

concentration (e.g., 10 mM).

Vortex the solution thoroughly until the dye is completely dissolved. A brief centrifugation can

help to collect all the solution at the bottom of the tube.

Store the stock solution at -20°C or -80°C, protected from light. For long-term storage,

aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Protocol 2: Labeling of Biomolecules with CY5.5-COOH
Chloride
This protocol provides a general workflow for the conjugation of CY5.5-COOH chloride to

amine-containing biomolecules such as proteins or peptides. This process typically requires the

activation of the carboxylic acid group to form a more reactive species (e.g., an NHS ester)

prior to conjugation.

Materials:

CY5.5-COOH chloride stock solution in DMSO
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Biomolecule to be labeled in an amine-free buffer (e.g., PBS)

Activating agents (e.g., EDC and NHS)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0)

Purification column (e.g., gel filtration)

Procedure:

Activation of CY5.5-COOH: In a separate reaction, activate the carboxylic acid of CY5.5-

COOH by reacting it with EDC and NHS in an appropriate organic solvent to form CY5.5-

NHS ester.

Biomolecule Preparation: Ensure the biomolecule is in a buffer that does not contain primary

amines (e.g., Tris or glycine), as these will compete with the labeling reaction. Dialysis or

buffer exchange may be necessary.

Labeling Reaction: Add the activated CY5.5-NHS ester solution to the biomolecule solution.

The molar ratio of dye to biomolecule should be optimized for the specific application.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours, protected from

light. Gentle mixing during incubation can improve labeling efficiency.

Purification: Remove the unreacted dye and byproducts from the labeled biomolecule using

a suitable purification method, such as gel filtration chromatography.

Mandatory Visualization
The following diagrams illustrate key conceptual and experimental workflows related to the use

of CY5.5-COOH chloride.
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Caption: General workflow for biomolecule labeling with CY5.5-COOH chloride.

As CY5.5-COOH chloride is a fluorescent probe rather than a signaling molecule, a signaling

pathway diagram is not applicable. The dye is used to label and visualize components of

signaling pathways, but it does not directly participate in the signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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